6,7-dimethoxy-1-(4-methylbenzyl)-3-(4-(morpholine-4-carbonyl)benzyl)quinazoline-2,4(1H,3H)-dione

• CAS No.: 1243020-81-6
• Molecular Formula: C30H31N3O6
• Molecular Weight: 529.593
• IUPAC Name: 6,7-dimethoxy-1-[(4-methylphenyl)methyl]-3-[[4-(morpholine-4-carbonyl)phenyl]methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C30H31N3O6/c1-20-4-6-21(7-5-20)18-32-25-17-27(38-3)26(37-2)16-24(25)29(35)33(30(32)36)19-22-8-10-23(11-9-22)28(34)31-12-14-39-15-13-31/h4-11,16-17H,12-15,18-19H2,1-3H3
• InChI Key: VVKJUPBZTMSPJW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=CC(=C(C=C3C(=O)N(C2=O)CC4=CC=C(C=C4)C(=O)N5CCOCC5)OC)OC
• solubility: not available

Description

This compound belongs to the quinazoline-dione class, characterized by a bicyclic core with methoxy, benzyl, and morpholine-derived substituents. The 1-(4-methylbenzyl) and 3-(4-(morpholine-4-carbonyl)benzyl) substituents introduce steric bulk and polar functionality, respectively. The morpholine-4-carbonyl moiety may improve pharmacokinetic properties by increasing water solubility and modulating metabolic stability . Synthesis typically involves chlorination of 6,7-dimethoxyquinazolin-4(3H)-one intermediates followed by nucleophilic substitution with benzylating agents .

Biological Activity

The compound 6,7-dimethoxy-1-(4-methylbenzyl)-3-(4-(morpholine-4-carbonyl)benzyl)quinazoline-2,4(1H,3H)-dione is part of a series of quinazoline derivatives that have gained attention for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and other pharmacological properties based on recent research findings.

Chemical Structure and Properties

The structure of the compound can be represented as follows:

$$\text{C}_{24}\text{H}_{30}\text{N}_2\text{O}_4$$

This compound features a quinazoline core with various substituents that enhance its biological activity.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of quinazoline derivatives, including the compound . The following table summarizes key findings regarding its antimicrobial efficacy against various bacterial strains:

Bacterial Strain	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (mg/mL)
Staphylococcus aureus	10 - 12	75 - 80
Escherichia coli	15	65
Candida albicans	11	80

The compound exhibited moderate to significant activity against both Gram-positive and Gram-negative bacteria, demonstrating potential as an antimicrobial agent .

Anticancer Activity

The anticancer properties of quinazoline derivatives have been extensively studied, particularly their role as inhibitors of poly(ADP-ribose) polymerase (PARP). The compound has shown promising results in inhibiting cancer cell proliferation. Notably:

• Selectivity : The compound selectively induces apoptosis in breast cancer cells with BRCA mutations while sparing normal cells .
• IC50 Values : Various derivatives have been reported with IC50 values in the low nanomolar range, indicating potent anticancer activity .

The mechanism by which this compound exerts its effects involves several pathways:

• Inhibition of DNA Repair : By targeting PARP-1, the compound disrupts DNA repair mechanisms in cancer cells.
• Induction of Apoptosis : It promotes programmed cell death in malignant cells while exhibiting lower toxicity to normal cells.
• Antimicrobial Mechanisms : Its interaction with bacterial DNA gyrase and topoisomerase IV contributes to its antimicrobial properties .

Case Studies

Several studies have been conducted to evaluate the efficacy of this compound:

• A study demonstrated that compounds similar to this quinazoline derivative inhibited bacterial growth effectively compared to standard antibiotics like ampicillin and vancomycin .
• Another investigation focused on its ability to sensitize breast cancer cells to chemotherapeutic agents, enhancing the efficacy of treatments like temozolomide .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Quinazoline Derivatives

Table 1: Key Structural and Hypothesized Properties of Comparable Compounds

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Hypothesized Solubility	Potential Biological Relevance
Target Compound	Quinazoline-2,4-dione	6,7-dimethoxy; 1-(4-methylbenzyl); 3-(4-(morpholine-4-carbonyl)benzyl)	~563.6	Moderate (polar morpholine group)	Kinase inhibition, apoptosis modulation
3-Azido-1-benzyl-3-phenylquinoline-2,4(1H,3H)-dione (1E)	Quinoline-2,4-dione	1-benzyl; 3-phenyl; 3-azido	~399.4	Low (hydrophobic phenyl/azide)	Photoreactive probe for target identification
6,7-Dimethoxy-4-chloroquinazoline	Quinazolin-4(3H)-one	6,7-dimethoxy; 4-chloro	~242.6	Low (chloro group)	Intermediate for further functionalization
N-[3-(4-Morpholinyl)propyl]-2,4-dioxo-3-(2-phenylethyl)-1H-quinazoline-7-carboxamide	Quinazoline-2,4-dione	7-carboxamide; 3-(2-phenylethyl); N-morpholinylpropyl	~478.5	High (carboxamide and morpholine)	Potential protease or receptor antagonism

Key Comparisons

Substituent Effects on Solubility: The target compound’s morpholine-4-carbonyl group enhances solubility compared to 3-azido-1-benzyl-3-phenylquinoline-2,4(1H,3H)-dione (1E), which lacks polar substituents . The 4-chloro intermediate () is less soluble due to its nonpolar halogen, limiting its direct therapeutic utility .

The morpholine-4-carbonyl group may confer selectivity for targets requiring hydrogen-bonding interactions, unlike the azide group in 1E, which is primarily used for photoaffinity labeling .

Synthetic Flexibility :

• The 4-chloro intermediate () serves as a versatile precursor for introducing diverse substituents, whereas the target compound’s complex benzyl-morpholine structure requires multistep synthesis .

Research Findings and Mechanistic Insights

• Apoptosis Modulation : Derivatives with 6,7-dimethoxyquinazoline cores (e.g., ) upregulate pro-apoptotic Bax protein, suggesting the target compound may share this mechanism .
• Structural Limitations : Bulky 4-methylbenzyl groups in the target compound may reduce binding affinity for compact active sites compared to smaller analogs like the 4-chloro derivative .

Q & A

Q. What computational tools predict metabolic pathways and potential toxicity of this compound?

• Methodological Answer :
• Software : Use MetaSite (Molecular Discovery) to identify CYP450 oxidation sites (e.g., morpholine ring) .
• Toxicity Profiling : Apply Derek Nexus to flag structural alerts (e.g., quinazoline-related mutagenicity) .
• Validation : Compare in silico predictions with in vitro hepatocyte assays for metabolic clearance .